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Compound of Interest

Compound Name: Diethyl isobutylmalonate

Cat. No.: B158218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of diethyl
isobutylmalonate, a key intermediate in organic synthesis. A thorough understanding of its

solubility is crucial for optimizing reaction conditions, developing purification strategies, and for

formulation in various applications, including pharmaceuticals.

Physicochemical Properties of Diethyl
Isobutylmalonate

Property Value

CAS Number 10203-58-4

Molecular Formula C₁₁H₂₀O₄

Molecular Weight 216.27 g/mol [1]

Appearance Clear, colorless to pale yellow oil/liquid

Boiling Point 110-112°C at 10 mmHg

Density 0.97 g/cm³

Solubility Profile
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The solubility of a compound is largely governed by the principle of "like dissolves like," which

relates to the polarity of the solute and the solvent. Diethyl isobutylmalonate is a moderately

polar molecule due to the presence of two ester functional groups. However, the isobutyl and

ethyl groups contribute to its nonpolar character. This dual nature dictates its solubility in

various organic solvents.

Quantitative Solubility Data

Quantitative solubility data for diethyl isobutylmalonate is not extensively available in

published literature. The following table summarizes the available qualitative and estimated

quantitative solubility information. For comparison, data for the related compound diethyl

butylmalonate is also included where available.
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Solvent
Chemical
Formula

Solubility of
Diethyl
Isobutylmalon
ate

Temperature
(°C)

Notes

Chloroform CHCl₃ Slightly Soluble Not Specified

Methanol CH₃OH Slightly Soluble Not Specified

Ethanol C₂H₅OH
Soluble

(Estimated)
Not Specified

Generally good

solubility is

expected based

on the behavior

of similar

malonate esters.

Diethyl Ether (C₂H₅)₂O
Soluble

(Estimated)
Not Specified

Generally good

solubility is

expected based

on the behavior

of similar

malonate esters.

Acetone C₃H₆O
Soluble

(Estimated)
Not Specified

Generally good

solubility is

expected based

on the behavior

of similar

malonate esters.

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS
Soluble

(Estimated)
Not Specified

A related

compound,

diethyl

butylmalonate, is

soluble at 100

mg/mL.

Water H₂O Insoluble

(Estimated)

20 Malonate esters

generally have

very limited
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solubility in

water.

Qualitative Solubility Observations

Based on the principles of chemical interactions, diethyl isobutylmalonate is expected to be

soluble in a range of non-polar to moderately polar organic solvents. Its solubility is predicted to

be lower in highly polar solvents and negligible in water.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of

diethyl isobutylmalonate in organic solvents. This protocol can be adapted for both qualitative

and quantitative measurements. For aqueous solubility determination, standardized methods

such as ASTM E1148 can be consulted.[2]

Materials and Equipment:

Diethyl isobutylmalonate (high purity)

Selected organic solvents (analytical grade)

Glass vials with screw caps

Calibrated positive displacement pipettes or microsyringes

Analytical balance

Vortex mixer

Thermostatic shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Refractive Index) or Gas Chromatography (GC) system

Syringe filters (solvent-compatible, e.g., 0.22 µm)
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Volumetric flasks and other standard laboratory glassware

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of diethyl isobutylmalonate to a series of glass vials, each

containing a known volume of a specific organic solvent. The excess solute should be

visually apparent.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium

solubility is reached.

Sample Processing:

After the equilibration period, allow the vials to stand undisturbed at the set temperature

for a few hours to allow the excess solute to settle.

If necessary, centrifuge the vials at the same temperature to facilitate the separation of the

undissolved solute.

Carefully withdraw a known volume of the clear supernatant using a calibrated pipette or

syringe.

Filter the aliquot through a syringe filter into a clean, pre-weighed vial. This step is critical

to remove any undissolved microparticles.

Quantification:

Prepare a series of standard solutions of diethyl isobutylmalonate in the respective

solvent with known concentrations.

Analyze the standard solutions using a validated HPLC or GC method to generate a

calibration curve.
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Dilute the filtered supernatant to a concentration that falls within the linear range of the

calibration curve.

Analyze the diluted sample using the same analytical method.

Determine the concentration of diethyl isobutylmalonate in the saturated solution by

comparing its analytical response to the calibration curve, taking into account the dilution

factor. The solubility is typically expressed in units such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

solubility.
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solutions
(Excess solute in solvent)

Equilibration
(Thermostatic shaker at constant T)

Phase Separation
(Settling or Centrifugation)

Sample Withdrawal & Filtration
(Supernatant through 0.22 µm filter)

Analytical Measurement
(e.g., HPLC or GC)

Preparation of Standard Solutions

Data Analysis
(Calibration curve and concentration calculation)

Solubility Determination

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the experimental determination of the solubility

of a compound in a given solvent.
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This guide provides a foundational understanding of the solubility of diethyl isobutylmalonate.

For specific applications, it is highly recommended to determine the solubility experimentally

under the conditions of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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